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Compound of Interest

Compound Name: Iodomethylbenzene

Cat. No.: B152007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

iodomethylbenzene isomers. For clarity, this document distinguishes between benzyl iodide

((iodomethyl)benzene) and the isomers of iodotoluene (2-iodotoluene, 3-iodotoluene, and 4-

iodotoluene), which are constitutional isomers. The information presented herein is intended to

support research, development, and quality control activities where these compounds are

utilized.

Introduction
Iodomethylbenzene and its isomers are important aromatic iodine compounds used in a

variety of applications, including as intermediates in organic synthesis, particularly in the

pharmaceutical and specialty chemical industries. A thorough understanding of their physical

properties is crucial for their effective handling, reaction optimization, and for the prediction of

their behavior in various chemical and biological systems. This guide focuses on the key

physical characteristics of benzyl iodide and the ortho, meta, and para isomers of iodotoluene.

Quantitative Physical Properties
The physical properties of benzyl iodide and the three isomers of iodotoluene are summarized

in the tables below for easy comparison.

Table 1: General and Molecular Properties
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Property
Benzyl Iodide
((iodomethyl)b
enzene)

2-Iodotoluene
(o-
Iodotoluene)

3-Iodotoluene
(m-
Iodotoluene)

4-Iodotoluene
(p-
Iodotoluene)

Molecular

Formula
C₇H₇I C₇H₇I C₇H₇I C₇H₇I

Molecular Weight 218.03 g/mol 218.04 g/mol 218.03 g/mol 218.04 g/mol

CAS Number 620-05-3 615-37-2 625-95-6 624-31-7

Table 2: Thermal Properties

Property
Benzyl Iodide
((iodomethyl)b
enzene)

2-Iodotoluene
(o-
Iodotoluene)

3-Iodotoluene
(m-
Iodotoluene)

4-Iodotoluene
(p-
Iodotoluene)

Melting Point

(°C)
24.5 -24.00 -27 32 - 36

Boiling Point (°C) 218 208 - 211 213 210 - 212

Table 3: Physical State and Appearance

Property
Benzyl Iodide
((iodomethyl)b
enzene)

2-Iodotoluene
(o-
Iodotoluene)

3-Iodotoluene
(m-
Iodotoluene)

4-Iodotoluene
(p-
Iodotoluene)

Appearance

Low-melting

crystals or

colorless liquid[1]

Clear yellow

heavy liquid[2]

Clear yellow

heavy liquid[3]

White to light

yellow or brown

powder[4][5]

Physical State at

STP
Solid/Liquid Liquid Liquid Solid

Table 4: Density and Refractive Index
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Property
Benzyl Iodide
((iodomethyl)b
enzene)

2-Iodotoluene
(o-
Iodotoluene)

3-Iodotoluene
(m-
Iodotoluene)

4-Iodotoluene
(p-
Iodotoluene)

Density (g/mL) ~1.733
1.6989 to 1.7130

@ 25°C[2]

1.688 to 1.698 @

20°C[3]
1.678

Refractive Index

(n20/D)
1.6334 1.608[6] 1.604[7]

~1.6155

(estimate)[8]

Table 5: Solubility

Property
Benzyl Iodide
((iodomethyl)b
enzene)

2-Iodotoluene
(o-
Iodotoluene)

3-Iodotoluene
(m-
Iodotoluene)

4-Iodotoluene
(p-
Iodotoluene)

Solubility in

Water
Insoluble[1] Insoluble[2] Insoluble[3][9] Insoluble[10]

Solubility in

Organic Solvents

Soluble in

acetone[1]

Soluble in

benzene,

alcohol, ether[2]

Soluble in

benzene,

alcohol, ether[3]

[11]

Soluble in

ethanol and

ether[12]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of iodomethylbenzene isomers.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a narrow temperature range. The melting

point is a crucial property for identification and purity assessment.

Methodology: Capillary Method

Sample Preparation: A small amount of the finely powdered, dry solid is packed into a thin-

walled capillary tube, sealed at one end, to a height of 2-3 mm.[6]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature probe.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.[6]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range.

Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound,

while a broad and depressed melting range suggests the presence of impurities.

Sample Preparation

Measurement Data Recording

Grind solid sample Pack into capillary tube

Place in melting point apparatus Heat slowly (1-2 °C/min) Observe melting

Record start of melting (T1)

Record end of melting (T2)

Report melting range (T1-T2)

Click to download full resolution via product page

Workflow for Melting Point Determination

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro-Boiling Point (Siwoloboff Method)

Sample Preparation: A small volume (a few drops) of the liquid is placed in a small-diameter

test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the

liquid.
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Apparatus Setup: The fusion tube is attached to a thermometer and heated in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.[8]

Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the

capillary tube expands and escapes as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. The heat is then removed.

Data Recording: As the apparatus cools, the stream of bubbles will slow down and stop. The

boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube.[8]

Sample Preparation

Measurement Data Recording

Place liquid in fusion tube Invert sealed capillary in liquid

Attach to thermometer in Thiele tube Heat until rapid bubbles emerge Remove heat and observe Record temperature when liquid enters capillary

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is typically measured in

grams per milliliter (g/mL).

Methodology: Pycnometer Method

Preparation: A pycnometer (a flask with a specific volume) is thoroughly cleaned, dried, and

its mass is accurately weighed (m₁).
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Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized

water) at a specific temperature, and its mass is weighed (m₂). The volume of the

pycnometer can then be calculated.

Measurement: The pycnometer is emptied, dried, and then filled with the sample liquid at the

same temperature, and its mass is weighed (m₃).

Calculation: The density of the sample liquid (ρ) is calculated using the formula: ρ = (m₃ - m₁)

/ ((m₂ - m₁) / ρ_water)

Preparation

Measurement

CalculationWeigh empty pycnometer (m1)

Calculate density using the formula

Fill with water, weigh (m2) Empty, dry, fill with sample, weigh (m3)

Click to download full resolution via product page

Workflow for Density Determination

Refractive Index Determination
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is dependent on

temperature and the wavelength of light.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index (e.g., distilled water).

Sample Application: A few drops of the liquid sample are placed on the clean, dry prism of

the refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the field of view is divided into a light and a dark

region. The dividing line (shadowline) is brought into sharp focus and aligned with the

crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded as the refractive index is temperature-dependent.

Preparation

Measurement Data Recording

Calibrate refractometer Place sample on prism

Adjust for sharp shadowline Align shadowline with crosshairs

Read refractive index from scale

Record temperature

Click to download full resolution via product page

Workflow for Refractive Index Determination

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Assessment

Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,

diethyl ether, hexane).

Procedure: A small, measured amount of the solute (e.g., 25 mg) is added to a test tube

containing a small, measured volume of the solvent (e.g., 0.75 mL).[13]

Observation: The mixture is agitated vigorously. The solubility is observed and categorized

as soluble (dissolves completely), partially soluble, or insoluble.[13]
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"Like Dissolves Like": The solubility of iodotoluenes is generally low in polar solvents like

water and high in non-polar organic solvents, following the principle of "like dissolves like".

Preparation

Observation Classification

Add known amount of solute to solvent

Agitate mixture vigorously Observe dissolution Classify as soluble, partially soluble, or insoluble

Click to download full resolution via product page

Workflow for Qualitative Solubility Assessment

Safety Considerations
Iodomethylbenzene and its isomers should be handled with appropriate safety precautions.

They are generally considered to be irritants and may be harmful if inhaled, ingested, or

absorbed through the skin. Always consult the Safety Data Sheet (SDS) for each specific

compound before use and handle them in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including gloves and safety glasses.

This guide provides a foundational understanding of the key physical properties of

iodomethylbenzene isomers and the standard experimental procedures for their

determination. For more detailed information, it is recommended to consult peer-reviewed

literature and chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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